Cas no 2680553-45-9 (benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate)

• Product Name: benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate
• CAS No: 2680553-45-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6338509
• PubChem ID: 165917132
• Update Time: 2025-10-31

benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285093
• benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate
• 2680553-45-9

• Inchi： 1S/C15H19NO4/c17-10-15-7-6-14(9-15,11-20-15)16-13(18)19-8-12-4-2-1-3-5-12/h1-5,17H,6-11H2,(H,16,18)
• InChI Key： YIJYRULIFZCPPJ-UHFFFAOYSA-N
• SMILES： O1CC2(CCC1(CO)C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate

Comprehensive Overview of Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate (CAS No. 2680553-45-9)

The compound benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate (CAS No. 2680553-45-9) is a specialized organic molecule with a unique bicyclic structure. Its chemical name highlights key functional groups, including a carbamate linkage, a hydroxymethyl substituent, and a 2-oxabicyclo[2.2.1]heptane core. This structure makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are particularly drawn to its potential as a building block for drug discovery, given its ability to modulate biological activity through its stereochemistry and functional group interactions.

In recent years, the demand for novel carbamate derivatives has surged due to their applications in medicinal chemistry. The benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug bioavailability. A growing trend in AI-driven drug design has also put spotlight on such compounds, as machine learning models increasingly rely on structurally diverse libraries for virtual screening. This compound’s bicyclic framework offers a rigid scaffold, which is advantageous for targeting specific protein pockets in diseases like inflammation or metabolic disorders.

From a synthetic perspective, the preparation of benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate involves multi-step organic transformations, often starting from furan or cyclopentadiene derivatives. Its oxabicyclo[2.2.1]heptane core is typically constructed via Diels-Alder cycloaddition, followed by selective functionalization. The hydroxymethyl group further allows for derivatization, making it a versatile intermediate. These synthetic routes are frequently discussed in academic forums and patent literature, reflecting the compound’s relevance in green chemistry and catalysis research.

Another area of interest is the compound’s potential role in biodegradable polymers. The 2-oxabicyclo[2.2.1]heptane moiety can serve as a monomer for polyesters or polycarbonates, aligning with the global push for sustainable materials. Environmental concerns and regulatory pressures have amplified the search for non-toxic, biocompatible alternatives to conventional plastics, and this compound’s structural features make it a candidate for such applications. Its carbamate group also introduces hydrolytic stability, a desirable trait for controlled-release formulations in agriculture or cosmetics.

For researchers exploring structure-activity relationships (SAR), benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate offers a compelling case study. Its stereocenters and ring strain influence conformational dynamics, which can be probed using computational tools like molecular docking or density functional theory (DFT). These analyses are often shared in open-access journals, catering to the growing demand for transparent science and collaborative innovation. Additionally, the compound’s CAS No. 2680553-45-9 is frequently queried in chemical databases, underscoring its utility in cross-disciplinary projects.

In summary, benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate represents a fusion of synthetic elegance and practical utility. Its applications span drug discovery, material science, and catalysis, resonating with contemporary scientific priorities. As industries increasingly adopt AI-augmented research and sustainable practices, this compound is poised to remain a focal point in innovation. Future studies may explore its enantioselective synthesis or hybrid materials, further expanding its impact across scientific domains.